Cas no 7467-78-9 (3,4-diphenyl-1,2-oxazole)

• Product Name: 3,4-diphenyl-1,2-oxazole
• CAS No: 7467-78-9
• MF: C₁₅H₁₁NO
• MW: 221.253943681717
• CID: 979805
• PubChem ID: 343951
• Update Time: 2025-04-19

3,4-diphenyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3,4-diphenyl-1,2-oxazole
• 3,4-Diphenylisoxazole
• Isoxazole, 3,4-diphenyl-
• UAVZKRLWYOSHHP-UHFFFAOYSA-N
• SCHEMBL1797330
• diphenylisoxazole
• NSC-400580
• NSC400580
• DTXSID20322155
• Isoxazole,4-diphenyl-
• 7467-78-9
• DS-001041

• Inchi： 1S/C15H11NO/c1-3-7-12(8-4-1)14-11-17-16-15(14)13-9-5-2-6-10-13/h1-11H
• InChI Key： UAVZKRLWYOSHHP-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 221.08413
• Monoisotopic Mass: 221.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives